Cas no 2319718-85-7 (3-[(Naphthalen-1-yl)methyl]-1-[(oxan-4-yl)(thiophen-2-yl)methyl]urea)

• Product Name: 3-[(Naphthalen-1-yl)methyl]-1-[(oxan-4-yl)(thiophen-2-yl)methyl]urea
• CAS No: 2319718-85-7
• MF: C₂₂H₂₄N₂O₂S
• MW: 380.503164291382
• CID: 6621161
• PubChem ID: 134161937
• Update Time: 2025-05-20

3-[(Naphthalen-1-yl)methyl]-1-[(oxan-4-yl)(thiophen-2-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• AKOS040703930
• 3-[(naphthalen-1-yl)methyl]-1-[(oxan-4-yl)(thiophen-2-yl)methyl]urea
• 1-(naphthalen-1-ylmethyl)-3-((tetrahydro-2H-pyran-4-yl)(thiophen-2-yl)methyl)urea
• 1-(naphthalen-1-ylmethyl)-3-[oxan-4-yl(thiophen-2-yl)methyl]urea
• F6560-1019
• 2319718-85-7
• 3-[(Naphthalen-1-yl)methyl]-1-[(oxan-4-yl)(thiophen-2-yl)methyl]urea

• Inchi： 1S/C22H24N2O2S/c25-22(23-15-18-7-3-6-16-5-1-2-8-19(16)18)24-21(20-9-4-14-27-20)17-10-12-26-13-11-17/h1-9,14,17,21H,10-13,15H2,(H2,23,24,25)
• InChI Key： SYPPKHPUZCRJQR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1CCOCC1)NC(NCC1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 380.15584919g/mol
• Monoisotopic Mass: 380.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 78.6Ų

Additional information on 3-[(Naphthalen-1-yl)methyl]-1-[(oxan-4-yl)(thiophen-2-yl)methyl]urea

3-[(Naphthalen-1-yl)methyl]-1-[(oxan-4-yl)(thiophen-2-yl)methyl]urea: A Comprehensive Overview

The compound with CAS No 2319718-85-7, known as 3-[(Naphthalen-1-yl)methyl]-1-[(oxan-4-yl)(thiophen-2-yl)methyl]urea, is a highly specialized organic molecule that has garnered significant attention in the fields of drug discovery, materials science, and biotechnology. This compound is characterized by its unique structure, which incorporates a naphthalene group, a thiophene moiety, and a urea functional group. These structural elements contribute to its intriguing chemical properties and potential applications.

Recent studies have highlighted the importance of naphthalene derivatives in the development of novel pharmaceutical agents. The naphthalene group in this compound is known to exhibit antioxidant properties and has been linked to potential applications in the treatment of neurodegenerative diseases. Furthermore, the presence of the thiophene moiety adds electronic versatility to the molecule, enhancing its ability to participate in various chemical reactions and interactions. This makes it a promising candidate for use in sensor technologies and optoelectronic devices.

The synthesis of this compound involves a multi-step process that typically includes the formation of intermediate urea derivatives followed by coupling reactions to introduce the naphthalene and thiophene groups. Researchers have recently explored the use of green chemistry techniques to optimize the synthesis pathway, reducing environmental impact while maintaining high yields. These advancements have made the compound more accessible for large-scale studies and industrial applications.

One of the most exciting developments involving this compound is its potential role in drug delivery systems. The urea functional group serves as a versatile platform for attaching various bioactive molecules, enabling targeted drug delivery with enhanced efficacy. Preliminary studies have shown that this compound can act as a carrier for anticancer drugs, improving their solubility and reducing side effects.

In addition to its pharmaceutical applications, this compound has shown promise in the field of materials science. Its unique electronic properties make it an ideal candidate for use in organic semiconductors and conductive polymers. Recent research has focused on incorporating this compound into flexible electronics, where it exhibits excellent charge transport characteristics under varying conditions.

Another area of interest is the study of this compound's interaction with biological systems. Researchers have investigated its ability to bind to specific proteins and enzymes, which could lead to the development of novel enzyme inhibitors or molecular probes for diagnostic purposes. The combination of its structural complexity and functional diversity makes it a valuable tool in understanding complex biological processes.

Looking ahead, ongoing research aims to further elucidate the molecular mechanisms underlying this compound's properties. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, are being employed to predict its behavior under different conditions. These insights are expected to pave the way for innovative applications in fields ranging from nanotechnology to personalized medicine.

In conclusion, 3-[(Naphthalen-1-yl)methyl]-1-[(oxan-4-yli)(thiophen-2-yli)methyl]urea (CAS No 2319718857) represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future scientific breakthroughs. As research continues to uncover its full capabilities, this compound is poised to make significant contributions to both academic and industrial sectors.